Cas no 629-78-7 (Heptadecane)

• Product Name: Heptadecane
• CAS No: 629-78-7
• MF: C₁₇H₃₆
• MW: 240.467745780945
• MDL: MFCD00009002
• CID: 82848
• PubChem ID: 24873845
• Update Time: 2025-04-18

Heptadecane Chemical and Physical Properties

Names and Identifiers

• n-Heptadecane
• Heptadecane
• Heptadecane [Standard Material for GC]
• n-Heptadecaneneat
• EINECS 211-108-4
• Fuel Oil Degradation
• HEPTADECANE-CPD
• Heptadekan
• heptandecane
• Hexadecane,methyl
• n-Heptadecan
• Retention Time Mix
• Retention Time Standard
• NSC 172782
• Hexadecane, methyl-
• C17H36
• H7C0J39XUM
• NDJKXXJCMXVBJW-UHFFFAOYSA-N
• Heptadecane, analytical standard
• Normal-heptadecane
• Heptadecane, 99%
• DSSTox_RID_82078
• DSSTox_CID_27061
• DSSTox_GSID_47061
• ARONIS020486
• Heptadecane[StandardMaterialforGC

• MDL： MFCD00009002
• Inchi： 1S/C17H36/c1-3-5-7-9-11-13-15-17-16-14-12-10-8-6-4-2/h3-17H2,1-2H3
• InChI Key： NDJKXXJCMXVBJW-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCC
• BRN： 1738898

Computed Properties

• Exact Mass: 240.28200
• Monoisotopic Mass: 240.282
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 14
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 8.8
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.777 g/mL at 25 °C(lit.)
• Melting Point: 20-22 °C (lit.)
• Boiling Point: 302 °C(lit.)
• Flash Point: Fahrenheit: 300.2 ° f
  Celsius: 149 ° c
  
• Refractive Index: n20/D 1.436(lit.)
• Solubility: Insuluble (7.7E-6 g/L) (25 ºC),
• Water Partition Coefficient: Immiscible with water.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Combustible.
• PSA: 0.00000
• LogP: 6.87770
• Solubility: Insoluble in water
• Vapor Pressure: 1 mmHg ( 115 °C)

Heptadecane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H304
• Warning Statement： P301+P310,P331
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 65
• Safety Instruction： S62
• RTECS：MI3550000
• Hazardous Material Identification：
• Safety Term：S24/25
• Storage Condition：room temp
• TSCA：Yes
• Risk Phrases：R65; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons